Cas no 277761-24-7 (Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-)

• Product Name: Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-
• CAS No: 277761-24-7
• MF: C₁₉H₃₀O₆
• MW: 354.437906742096
• CID: 1432500
• Update Time: 2024-08-15

Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,4-bis[(6-hydroxyhexyl)oxy]-

• Inchi： 1S/C19H30O6/c20-11-5-1-3-7-13-24-17-10-9-16(19(22)23)15-18(17)25-14-8-4-2-6-12-21/h9-10,15,20-21H,1-8,11-14H2,(H,22,23)
• InChI Key： ZRLFSPVSBZEFKU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OCCCCCCO)C(OCCCCCCO)=C1

Computed Properties

• Exact Mass: 354.2043

Experimental Properties

• Density: 1.143±0.06 g/cm3(Predicted)
• Boiling Point: 549.9±50.0 °C(Predicted)
• PSA: 96.22
• pka: 4.33±0.10(Predicted)